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Compound of Interest

Compound Name:
4-(Aminomethyl)-2-bromophenol

hydrobromide

CAS No.: 63491-89-4

Cat. No.: B3055241
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Executive Summary & Chemical Identity
Objective: This guide supersedes standard Safety Data Sheets (SDS) by providing context-

aware handling protocols for 4-(Aminomethyl)-2-bromophenol hydrobromide. While often

categorized generically as an "irritant," the structural combination of a phenolic moiety, an alkyl

amine, and a hydrobromide salt necessitates a safety strategy that accounts for potential

corrosivity, protein denaturation, and respiratory sensitization.

Structural Reactivity Profile
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This compound is a bifunctional scaffold used primarily in fragment-based drug discovery

(FBDD). Its reactivity is defined by three core zones:

Phenolic Hydroxyl (C2-Br ortho-substitution): The bromine atom increases the acidity of the

phenol (inductive effect), enhancing its potential for skin absorption and protein interaction

compared to non-halogenated phenols.

Benzylic Amine (Salted): The hydrobromide salt stabilizes the amine, making the solid less

volatile but highly water-soluble. Upon dissolution or contact with basic tissue, the free amine

can be liberated, acting as a local irritant.

Hydrobromide Acid Component: Hydrolysis in moist environments releases HBr, contributing

to immediate respiratory irritation if dust is inhaled.
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Figure 1: Structural reactivity map highlighting the three primary hazard vectors of the

compound.

Hazard Identification & Toxicology (GHS Analysis)
Based on GHS Standards and read-across from analogous bromophenols.

Classification
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1][2][3]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[1][2][3][4][5][6][7][8]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[4][5][6][7]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[1][4][5][6][8]
H335

Toxicological Context (Beyond the SDS)
The "Phenol" Factor: Standard SDSs often classify this salt merely as an irritant (H315).

However, researchers must treat it with the caution reserved for phenols. Phenols can

anesthetize nerve endings, meaning serious burns may occur without immediate pain.

Systemic Absorption: The lipophilic nature of the brominated ring facilitates dermal

absorption. Chronic exposure may target the kidneys and liver.

Inhalation Risk: As a hydrobromide salt, fine dust is extremely hygroscopic and acidic.

Inhalation can cause immediate bronchospasm or chemical pneumonitis.

Risk Management & Engineering Controls
Containment Protocols
Do not handle on an open bench.

Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical

Fume Hood operating at a face velocity of 80–100 fpm.

Static Control: Use anti-static weighing boats. HBr salts are prone to static charge, leading to

"flying dust." Use an ionizing bar if available.

Personal Protective Equipment (PPE) Matrix
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Body Part Protection Standard Rationale

Hands Double Nitrile (0.11 mm min)

Standard nitrile provides

splash protection. For

prolonged handling, use

Laminate (Silver Shield) gloves

to prevent phenol permeation.

Eyes Chemical Goggles

Safety glasses are insufficient

due to the risk of acidic dust

entering the lacrimal fluid.

Respiratory N95/P100 (if outside hood)
Only required if hood failure

occurs or during spill cleanup.

Body Lab Coat + Tyvek Sleeves
Protect forearms from dust

settling on cuffs.

Experimental Handling & Synthesis
Protocol: Safe Dissolution & Neutralization Context: Converting the stable salt to the reactive

free base for coupling reactions.

Solvent Selection: The salt is soluble in DMSO, Methanol, and Water. Avoid non-polar

solvents (DCM, Hexane) initially as the salt will not dissolve, creating a suspension hazard.

Neutralization (Free-Basing):

Step: Dissolve HBr salt in organic solvent (e.g., DMF).

Step: Add organic base (e.g., DIPEA or TEA) slowly at 0°C.

Caution: This reaction is exothermic. The liberation of the free amine increases volatility.

Quenching: Acidify aqueous waste streams to pH 3–4 before disposal to trap the amine as a

non-volatile salt.

Emergency Response Protocols
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Standard First Aid is insufficient for phenolic compounds. This protocol integrates specific

phenol-response steps.

The "PEG" Protocol (Skin Contact)
Water alone may increase the absorption of phenolic compounds by spreading them over a

larger surface area.

Reagent: Polyethylene Glycol 300 or 400 (PEG 300/400) or a mix of PEG/Ethanol (70:30).

Mechanism: PEG solubilizes the phenol/bromide complex and extracts it from the skin pores

more effectively than water.

Skin Contact Event

Visible Powder?

Gently Brush off Dry Powder

Yes

Flush with Water (15 min)

No (Liquid/Soluted)

Apply PEG 300/400 Swab
(If available/Phenol signs appear)

Secondary Decon

Seek Medical Attention

If no PEG available
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Figure 2: Decision tree for dermal exposure, prioritizing dry removal of salts followed by

solvation.

Spill Management (Solid)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don double nitrile gloves, goggles, and N95 respirator.

Neutralize: Cover the spill with Sodium Bicarbonate or Soda Ash to neutralize the HBr

component.

Sweep: Use a dustpan and brush (do not vacuum unless explosion-proof).

Clean: Wipe surface with water, then test surface pH to ensure neutrality.

Storage & Stability
Hygroscopic Warning: This compound will absorb atmospheric moisture, turning into a sticky,

corrosive gum.

Requirement: Store in a desiccator or under inert gas (Argon/Nitrogen).

Container: Amber glass (protect from light) with a Teflon-lined cap.

Shelf Life: 24 months if stored dry at 2–8°C.

Signs of Degradation: Color change from white/off-white to yellow/brown indicates oxidation

of the phenol or liberation of bromine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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